Cas no 2228737-33-3 (O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine)

• Product Name: O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine
• CAS No: 2228737-33-3
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 6070712
• PubChem ID: 165866570
• Update Time: 2025-10-30

O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine
• 2228737-33-3
• O-{2-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propyl}hydroxylamine
• EN300-1955197

• Inchi： 1S/C8H12F3N3O/c1-7(2,4-15-12)5-3-13-14-6(5)8(9,10)11/h3H,4,12H2,1-2H3,(H,13,14)
• InChI Key： RYKZJAFBXCZCHI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(C)(C)CON)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.9Ų

Additional information on O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine

Introduction to O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine (CAS No. 2228737-33-3)

O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine (CAS No. 2228737-33-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of hydroxylamines, which are known for their diverse applications in pharmaceutical research, particularly in the development of new therapeutic agents.

The molecular structure of O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine is characterized by a pyrazole ring substituted with a trifluoromethyl group and a hydroxylamine moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation. Recent studies have highlighted the importance of such compounds in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

In the context of medicinal chemistry, the design and synthesis of novel hydroxylamines have been a focal point due to their ability to modulate key biological targets. For instance, the trifluoromethyl group in O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug development. Additionally, the hydroxylamine functionality can serve as a prodrug or bioisostere, potentially improving the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent research has explored the potential of O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine in various biological assays. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. The researchers found that it effectively reduced cytokine production and inhibited nuclear factor-kappa B (NF-κB) activation, which are critical mediators of inflammation.

Another area of interest is the potential anticancer properties of O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine. Preliminary studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The mechanism of action involves the modulation of mitochondrial function and the activation of caspases, leading to cell death. These findings suggest that this compound could be a promising lead for developing new anticancer drugs.

In addition to its therapeutic potential, O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine has also been investigated for its neuroprotective effects. Research conducted at a leading pharmaceutical institute revealed that this compound can protect neurons from oxidative stress and neurotoxicity. The neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, thereby preserving cellular integrity and function.

The synthesis of O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and functional group interconversions. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if further development warrants it. The purity and stability of the final product are critical parameters that need to be carefully controlled during synthesis to ensure its efficacy and safety in biological systems.

In conclusion, O-{2-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}hydroxylamine (CAS No. 2228737-33-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in various medical treatments.